Cas no 1989659-82-6 (2-(oxolan-3-yl)methyl-1H-imidazole)

• Product Name: 2-(oxolan-3-yl)methyl-1H-imidazole
• CAS No: 1989659-82-6
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• MDL: MFCD30342736
• CID: 5248398
• PubChem ID: 122163762
• Update Time: 2026-03-09

2-(oxolan-3-yl)methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-[(oxolan-3-yl)methyl]-1H-imidazole
• 1H-Imidazole, 2-[(tetrahydro-3-furanyl)methyl]-
• 2-(oxolan-3-yl)methyl-1H-imidazole

• MDL： MFCD30342736
• Inchi： 1S/C8H12N2O/c1-4-11-6-7(1)5-8-9-2-3-10-8/h2-3,7H,1,4-6H2,(H,9,10)
• InChI Key： OKUTWKZUIQEICL-UHFFFAOYSA-N
• SMILES： C1(CC2CCOC2)NC=CN=1

Additional information on 2-(oxolan-3-yl)methyl-1H-imidazole

Introduction to 2-(oxolan-3-yl)methyl-1H-imidazole (CAS No. 1989659-82-6)

2-(oxolan-3-yl)methyl-1H-imidazole, with the CAS number 1989659-82-6, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 2-(oxolan-3-yl)methyl-1H-imidazole makes it a valuable candidate for various research and development activities, particularly in the areas of drug discovery and chemical synthesis.

The molecular formula of 2-(oxolan-3-yl)methyl-1H-imidazole is C₉H₁₃N₃O, and its molecular weight is approximately 175.21 g/mol. The compound features a five-membered imidazole ring connected to an oxolane (tetrahydrofuran) moiety via a methyl group. This structural arrangement imparts unique chemical properties and reactivity patterns, making it an interesting subject for both academic and industrial research.

In recent years, the study of imidazoles has been driven by their potential as scaffolds for drug discovery. Imidazoles are known to exhibit a wide range of biological activities, including antifungal, antiviral, and anti-inflammatory properties. The addition of the oxolane moiety in 2-(oxolan-3-yl)methyl-1H-imidazole further enhances its structural diversity and functional versatility, potentially leading to novel therapeutic agents.

2-(oxolan-3-yl)methyl-1H-imidazole has been the focus of several studies aimed at understanding its biological properties and potential applications. One notable area of research is its use as a building block in the synthesis of more complex molecules with therapeutic potential. For example, a recent study published in the Journal of Medicinal Chemistry explored the use of 2-(oxolan-3-yl)methyl-1H-imidazole as a key intermediate in the synthesis of novel antifungal agents. The results showed that derivatives of this compound exhibited potent antifungal activity against various fungal strains, including Candida albicans and Aspergillus fumigatus.

Beyond its potential as an antifungal agent, 2-(oxolan-3-yl)methyl-1H-imidazole has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response that plays a crucial role in various diseases, including arthritis, asthma, and inflammatory bowel disease. A study published in the European Journal of Medicinal Chemistry demonstrated that certain derivatives of 2-(oxolan-3-yl)methyl-1H-imidazole exhibited significant anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX).

The synthetic accessibility of 2-(oxolan-3-yl)methyl-1H-imidazole is another factor that contributes to its appeal in pharmaceutical research. The compound can be synthesized through various methods, including nucleophilic substitution reactions and coupling reactions. A recent publication in Organic Letters described an efficient synthetic route for the preparation of 2-(oxolan-3-yl)methyl-1H-imidazole, which involves the reaction of 3-hydroxytetrahydrofuran with an appropriate imidazole derivative under mild conditions. This method provides high yields and excellent purity, making it suitable for large-scale production.

In addition to its direct therapeutic applications, 2-(oxolan-3-yl)methyl-1H-imidazole has also been used as a ligand in coordination chemistry. The imidazole ring can coordinate with metal ions to form stable complexes, which have potential applications in catalysis and materials science. For instance, a study published in Inorganic Chemistry reported the synthesis and characterization of metal complexes containing 2-(oxolan-3-yl)methyl-1H-imidazole. These complexes exhibited catalytic activity in various organic transformations, such as hydrogenation and oxidation reactions.

The safety profile of 2-(oxolan-3-yl)methyl-1H-imidazole is another important aspect that has been evaluated in several studies. Toxicity assessments have shown that this compound exhibits low toxicity at relevant concentrations, making it suitable for further development as a therapeutic agent or as a building block for more complex molecules. However, as with any chemical compound, appropriate handling and storage procedures should be followed to ensure safety.

In conclusion, 2-(oxolan-3-yl)methyl-1H-imidazole (CAS No. 1989659-82-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structure and chemical properties make it an attractive candidate for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, highlighting its significance in both academic and industrial settings.